Cas no 34460-42-9 (Phenothiazin-5-ium,3-amino-7-(methylamino)-, chloride, N-methyl deriv. (9CI))

Phenothiazin-5-ium,3-amino-7-(methylamino)-, chloride, N-methyl deriv. (9CI) structure
34460-42-9 structure
Product Name:Phenothiazin-5-ium,3-amino-7-(methylamino)-, chloride, N-methyl deriv. (9CI)
CAS No:34460-42-9
MF:C14H14ClN3S
MW:291.799060344696
CID:321323
PubChem ID:135824755
Update Time:2025-04-19

Phenothiazin-5-ium,3-amino-7-(methylamino)-, chloride, N-methyl deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenothiazin-5-ium,3-amino-7-(methylamino)-, chloride, N-methyl deriv. (9CI)
    • methyl-[7-(methylamino)phenothiazin-3-ylidene]azanium,chloride
    • 34185-21-2
    • 34460-42-9
    • GBS6Y9K8MA
    • Phenothiazin-5-ium, 3,7-bis(methylamino)-, chloride (1:1)
    • Symmetrical dimethyl thionine
    • 3,7-Bis(methylamino)phenothiazin-5-ium chloride
    • Sym-dimethylthionine
    • SCHEMBL7229751
    • Phenothiazin-5-ium, 3-amino-7-(methylamino)-, chloride, N-methyl deriv.
    • UNII-GBS6Y9K8MA
    • Phenothiazin-5-ium, 3,7-bis(methylamino)-, chloride
    • Inchi: 1S/C14H13N3S.ClH/c1-15-9-3-5-11-13(7-9)18-14-8-10(16-2)4-6-12(14)17-11;/h3-8,15H,1-2H3;1H/b16-10+;
    • InChI Key: OGTRWHSHINGWEV-QFHYWFJHSA-N
    • SMILES: [Cl-].S1C2=C/C(/C=CC2=[NH+]C2C=CC(=CC1=2)NC)=N/C

Computed Properties

  • Exact Mass: 291.0596963g/mol
  • Monoisotopic Mass: 291.0596963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 462
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.7Ų
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